Cas no 953138-60-8 (N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide)

• Product Name: N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide
• CAS No: 953138-60-8
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5944217
• PubChem ID: 16886843
• Update Time: 2025-10-08

N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide
• N1-((1-benzylpiperidin-4-yl)methyl)-N2-(2-methoxy-5-methylphenyl)oxalamide
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-(2-methoxy-5-methylphenyl)oxamide
• 953138-60-8
• N'-[(1-benzylpiperidin-4-yl)methyl]-N-(2-methoxy-5-methylphenyl)ethanediamide
• F5016-0358
• AKOS024489530
• VU0629207-1

• Inchi： 1S/C23H29N3O3/c1-17-8-9-21(29-2)20(14-17)25-23(28)22(27)24-15-18-10-12-26(13-11-18)16-19-6-4-3-5-7-19/h3-9,14,18H,10-13,15-16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： UBEYNMAWOAUYLL-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)C=CC=1OC)=O)NCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide

Introduction to N'-(1-benzylpiperidin-4-ylmethyl)-N-(2-methoxy-5-methylphenyl)ethanediamide (CAS No. 953138-60-8)

N'-(1-benzylpiperidin-4-ylmethyl)-N-(2-methoxy-5-methylphenyl)ethanediamide, identified by its CAS number 953138-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperidine ring and aromatic substituents, contribute to its unique chemical and pharmacological properties.

Thepiperidine moiety is a common structural motif in many bioactive molecules, including drugs and agrochemicals. Its ability to form stable hydrogen bonds and its role in modulating the conformational flexibility of the molecule make it a valuable component in medicinal chemistry. In the case of N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide, the benzyl group attached to the piperidine ring further enhances its pharmacological potential by influencing its solubility and interactions with biological targets.

The2-methoxy-5-methylphenyl substituent on the ethanediamide backbone adds another layer of complexity to the molecule's structure. This aromatic group not only contributes to the overall lipophilicity of the compound but also serves as a potential binding site for biological targets. The methoxy and methyl groups within this phenyl ring can engage in hydrophobic interactions and π-stacking, which are crucial for the molecule's binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide and its biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammatory disorders.

In vitro studies have begun to explore the pharmacological profile of N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide. These experiments have focused on evaluating its binding affinity to target proteins, as well as its ability to modulate enzymatic activity. Early results indicate that this compound exhibits promising inhibitory properties against certain kinases, suggesting its potential as a lead compound for further drug development.

The synthesis of N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as nucleophilic substitution, condensation, and cyclization, which are well-established in the field of medicinal chemistry. The successful synthesis of this compound demonstrates the versatility of modern synthetic methodologies and their ability to produce complex molecules with high precision.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide serves as an excellent example of how carefully designed synthetic routes can yield valuable compounds for drug discovery. Its structural complexity and functional diversity make it a versatile scaffold for further chemical modifications, allowing researchers to explore new pharmacological entities.

The future prospects for N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design and medicinal chemistry interventions. Additionally, preclinical studies are being planned to evaluate its safety profile and therapeutic efficacy in animal models. These efforts are expected to pave the way for its translation into clinical trials and eventual use as a therapeutic agent.

The impact of compounds like N'-(1-benzylpiperidin-4-yl)methyl-N-(2-methoxy-5-methylphenyl)ethanediamide extends beyond academic research. They represent the cutting edge of pharmaceutical innovation, embodying the intersection of chemistry, biology, and medicine. As our understanding of disease mechanisms continues to evolve, compounds such as this one will play a crucial role in developing novel treatments that address unmet medical needs.